Cas no 1017182-82-9 (2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid)

• Product Name: 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid
• CAS No: 1017182-82-9
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• CID: 5249948
• Update Time: 2025-06-09

2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid

• Inchi： 1S/C11H10ClFO2/c1-2-7(11(14)15)6-8-9(12)4-3-5-10(8)13/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： VWPONKSMESJISW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1=C(F)C=CC=C1Cl)CC

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 331.1±27.0 °C(Predicted)
• pka: 4.53±0.16(Predicted)

Additional information on 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid

Introduction to 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid (CAS No. 1017182-82-9)

2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid, with the CAS number 1017182-82-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of α,β-unsaturated carboxylic acids, which are known for their diverse biological activities and chemical reactivity. The unique combination of a chloro and fluoro substituent on the phenyl ring, along with the butanoic acid moiety, imparts distinct properties that make it a valuable candidate for various scientific investigations.

The chemical structure of 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid is characterized by a conjugated double bond between the phenyl ring and the butanoic acid group. This structural feature contributes to its reactivity and stability, making it an interesting subject for both synthetic and mechanistic studies. The presence of the chloro and fluoro substituents on the phenyl ring also influences its electronic properties, which can be leveraged in the design of novel pharmaceuticals and materials.

Recent research has highlighted the potential of 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid in various biological contexts. For instance, studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the development of new treatments for inflammatory diseases. Additionally, its ability to modulate specific enzymes and receptors has been explored, suggesting potential applications in drug discovery and therapeutic interventions.

In the realm of chemical synthesis, 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid serves as a versatile building block for the preparation of more complex molecules. Its reactivity with various nucleophiles and electrophiles allows for the synthesis of a wide range of derivatives, which can be tailored for specific biological or material science applications. This makes it an essential intermediate in both academic and industrial settings.

The physical properties of 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid, such as its solubility, melting point, and stability under different conditions, have been extensively studied. These properties are crucial for optimizing its use in various formulations and processes. For example, its solubility in organic solvents makes it suitable for use in solution-phase reactions, while its thermal stability ensures that it can withstand typical reaction conditions without significant degradation.

In terms of safety and handling, 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid is generally considered to be a low-risk compound when proper precautions are taken. However, as with any chemical substance, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The environmental impact of 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid is another important consideration. Research into its biodegradability and potential environmental effects is ongoing, with initial studies suggesting that it may have a relatively low environmental impact compared to other synthetic compounds. However, further investigations are needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-[(2-Chloro-6-fluorophenyl)methylene]butanoic acid (CAS No. 1017182-82-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and biological activities make it a valuable subject for ongoing research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.